Cas no 131771-46-5 (D-1-13CXylulose (1M in Water))

• Product Name: D-1-13CXylulose (1M in Water)
• CAS No: 131771-46-5
• MF: C₅H₁₀O₅
• MW: 151.122557163239
• CID: 898753
• PubChem ID: 118855885
• Update Time: 2025-05-24

D-1-13CXylulose (1M in Water) Chemical and Physical Properties

Names and Identifiers

• d-[1-13c]threo-pent-2-ulose
• D-[1-13C]Xylulose
• D-[1-13C]Xylulose (1M in Water)
• HY-W010256S
• CS-0460146
• D-xylulose-1-13C
• D-[1-13C]threo-pent-2-ulose;
• 131771-46-5
• (3S,4R)-1,3,4,5-Tetrahydroxy(113C)pentan-2-one
• (3S,4R)-1,3,4,5-tetrahydroxy(1-??C)pentan-2-one
• D-1-13CXylulose (1M in Water)

• Inchi： 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5+/m1/s1/i2+1
• InChI Key： ZAQJHHRNXZUBTE-HSGPOLEDSA-N
• SMILES： O[C@H](CO)[C@@H](C([13CH2]O)=O)O

Computed Properties

• Exact Mass: 151.05600
• Monoisotopic Mass: 151.05617825g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99000
• LogP: -2.73810

Additional information on D-1-13CXylulose (1M in Water)

D-1-3CXylulose (CAS No. 131771-46-5): A Comprehensive Overview

D-1-3CXylulose, identified by the CAS number 131771-46-5, is a compound of significant interest in the fields of biochemistry and molecular biology. This compound, which exists as a solution at a concentration of 1M in water, has garnered attention due to its unique properties and potential applications in various scientific domains.

The chemical structure of D-1-3CXylulose is characterized by its specific stereochemistry, which plays a crucial role in its biological activity and interactions. Recent studies have highlighted its role in metabolic pathways, particularly in the context of glycolysis and related processes. Researchers have demonstrated that this compound can influence cellular energy production and metabolic regulation, making it a valuable tool for studying metabolic disorders and potential therapeutic interventions.

In terms of applications, D-1-3CXylulose has been utilized in biochemical assays to investigate enzyme activity and substrate specificity. Its ability to serve as a substrate for various glycolytic enzymes has made it an essential component in enzymatic studies. Furthermore, advancements in biotechnology have led to the exploration of this compound in the development of novel biofuels and sustainable energy sources.

Recent breakthroughs in synthetic biology have also leveraged D-1-3CXylulose as a building block for constructing synthetic metabolic pathways. By integrating this compound into engineered microbial systems, scientists aim to enhance the production of high-value chemicals and pharmaceuticals. These developments underscore the versatility and importance of D-1-3CXylulose in modern biotechnological applications.

The solubility profile of D-1-3CXylulose (1M in water) is another critical factor that influences its usability in experimental setups. Its high solubility allows for precise control over concentrations during assays, ensuring reproducibility and accuracy in research findings. This characteristic has been instrumental in advancing studies related to enzyme kinetics and metabolic engineering.

From a safety standpoint, handling solutions of D-1-3CXylulose (CAS No. 131771-46-5) requires adherence to standard laboratory protocols to minimize exposure risks. While no acute toxicity has been reported, prolonged or excessive contact should be avoided to ensure the well-being of laboratory personnel.

In conclusion, D-1-3CXylulose (CAS No. 131771-46-5) stands as a pivotal compound with diverse applications across multiple scientific disciplines. Its role in metabolic studies, enzymatic assays, and biotechnological innovations positions it as an essential reagent for researchers aiming to unravel complex biological processes and develop innovative solutions.